![molecular formula C13H15N3 B2710289 2-(1H-imidazol-1-yl)-1,2,3,4-tetrahydronaphthalen-1-amine CAS No. 1042771-99-2](/img/structure/B2710289.png)
2-(1H-imidazol-1-yl)-1,2,3,4-tetrahydronaphthalen-1-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “2-(1H-imidazol-1-yl)-1,2,3,4-tetrahydronaphthalen-1-amine” is a derivative of imidazole . Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It is known for its broad range of chemical and biological properties and is the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures .
Scientific Research Applications
Nitrogen-Rich Gas Generators
Imidazole-based molecules, including derivatives similar to 2-(1H-imidazol-1-yl)-1,2,3,4-tetrahydronaphthalen-1-amine, have been synthesized for potential applications in nitrogen-rich gas generators. The study explored the physicochemical properties of these compounds, highlighting their high positive heats of formation and the impact of azole rings and various functional groups on their energetic properties (Srinivas et al., 2014).
Thromboxane A2 Synthase Inhibition
N-imidazolyl derivatives, closely related to the compound , were synthesized and tested as thromboxane A2 synthase inhibitors. These derivatives showed significant activity, suggesting potential therapeutic applications in the modulation of thromboxane A2 levels, which play a crucial role in cardiovascular diseases (Cozzi et al., 1991).
Magnetic Nanoparticles and Optical Studies
Research into the synthesis of N,N-Dimethyl-4-(1-phenyl-1H-phenanthro[9,10-d]imidazol-2-yl)naphthalen-1-amine and its use in creating Fe3O4-imidazole composite nanoparticles has been conducted. These nanoparticles exhibited enhanced optical properties and were subject to detailed theoretical studies, indicating potential applications in materials science and optoelectronics (Jayabharathi et al., 2015).
Fluorescent Materials
The synthesis of novel fluorescent compounds based on the imidazole scaffold has been reported, including derivatives that exhibit blue emission in various solvents. These compounds have potential applications in fluorescent labeling and optical devices due to their photophysical properties and thermal stability (Padalkar et al., 2015).
Bronchodilator Activity
Derivatives of 5-amino-1,2,6,7-tetrahydrobenzo[f]furo[2,3-c]isoquinolines, synthesized from 1-(3-cyanopropoxy)-3,4-dihydronaphthalene-2-carbonitriles, were evaluated for bronchodilator activity. This research indicates potential applications in treating respiratory conditions by modulating tracheal contractions (Okuda et al., 2010).
Mechanism of Action
Target of Action
It is known that imidazole-containing compounds, which include this compound, have a broad range of biological properties and can interact with various biological targets .
Mode of Action
Imidazole derivatives are known to interact with their targets in various ways, leading to a range of biological activities .
Biochemical Pathways
Imidazole derivatives are known to influence a variety of biochemical pathways due to their broad range of biological activities .
Pharmacokinetics
Imidazole derivatives are generally known for their high solubility in water and other polar solvents, which can impact their bioavailability .
Result of Action
Imidazole derivatives are known to exhibit a range of biological activities, suggesting they can have diverse effects at the molecular and cellular level .
Action Environment
The properties of imidazole derivatives, such as their solubility, can be influenced by environmental factors, which can in turn affect their action and efficacy .
properties
IUPAC Name |
2-imidazol-1-yl-1,2,3,4-tetrahydronaphthalen-1-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N3/c14-13-11-4-2-1-3-10(11)5-6-12(13)16-8-7-15-9-16/h1-4,7-9,12-13H,5-6,14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XURCCJOGZFFRKU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=CC=CC=C2C(C1N3C=CN=C3)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1H-imidazol-1-yl)-1,2,3,4-tetrahydronaphthalen-1-amine | |
CAS RN |
1042771-99-2 |
Source
|
Record name | 2-(1H-imidazol-1-yl)-1,2,3,4-tetrahydronaphthalen-1-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.